![molecular formula C10H13N3O2S2 B6517656 2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide CAS No. 869076-31-3](/img/structure/B6517656.png)
2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide” is a chemical compound that belongs to the class of thieno[3,2-d]pyrimidines . Thieno[3,2-d]pyrimidines are an important class of chemical compounds with diverse biological activities .
Synthesis Analysis
The synthesis of thieno[3,2-d]pyrimidines often involves the cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal . Alternatively, the synthesis can be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid .Mechanism of Action
Target of Action
Compounds with a similar thieno[3,2-d]pyrimidine structure have been associated with diverse biological activities . These compounds are often used on several therapeutic targets .
Mode of Action
Thieno[3,2-d]pyrimidines, which share a similar structure, are known to interact with their targets through various mechanisms . The most common synthetic methods of thieno[3,2-d]pyrimidin-4-ones involve cyclization of 3-amino-thiophene-2-carboxylate derivatives .
Biochemical Pathways
Thieno[3,2-d]pyrimidines and their derivatives have been associated with a wide range of biological potential, including anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, antioxidant, and antimalarial activities .
Result of Action
Compounds with a similar thieno[3,2-d]pyrimidine structure have shown promising activity against microbial strains .
Action Environment
It is known that the synthesis and therapeutic potential of similar compounds can be influenced by various factors, including the reaction conditions and the presence of other compounds .
Advantages and Limitations for Lab Experiments
The use of 2-EOTPA in laboratory experiments has a number of advantages and limitations. One of the major advantages is that it is relatively easy to synthesize and is relatively cost-effective. Additionally, it has a number of biochemical and physiological effects, which makes it useful for a variety of research applications. However, it is important to note that the exact mechanism of action of 2-EOTPA is not yet fully understood, and further research is needed to better understand its effects.
Future Directions
The potential therapeutic applications of 2-EOTPA are still being explored, and there are a number of possible future directions for research. These include further research into the mechanism of action of 2-EOTPA, as well as studies into its potential use in the treatment of a variety of diseases and conditions. Additionally, further research into the biochemical and physiological effects of 2-EOTPA could lead to the development of new therapeutic agents. Finally, further research into the synthesis of 2-EOTPA could lead to improved methods for its production.
Synthesis Methods
2-EOTPA can be synthesized through a number of methods, including a multi-step synthesis involving the reaction of ethyl 4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl sulfanyl acetate with sodium hydride in dimethylformamide (DMF) followed by acidification. This method has been found to be efficient and cost-effective.
Scientific Research Applications
2-EOTPA has been studied for its potential therapeutic applications in a variety of diseases and conditions. It has been found to have anti-inflammatory, anti-viral, and anti-cancer properties, and has been studied for its potential use in treating a range of diseases and conditions, including cancer, HIV, Alzheimer’s disease, and Parkinson’s disease. It has also been studied for its potential use in the treatment of inflammatory bowel disease, multiple sclerosis, and rheumatoid arthritis.
properties
IUPAC Name |
2-[(3-ethyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O2S2/c1-2-13-9(15)8-6(3-4-16-8)12-10(13)17-5-7(11)14/h2-5H2,1H3,(H2,11,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNYSBDIEHJFWME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=C(CCS2)N=C1SCC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.